Ethyl 2-methylnicotinate

Specification

• CAS No.: 1721-26-2
• Molecular Formula: C9H11NO2
• Molecular Weight: 165.19 g/mol
• IUPAC Name: ethyl 2-methylpyridine-3-carboxylate
• Standard InChI: InChI=1S/C9H11NO2/c1-3-12-9(11)8-5-4-6-10-7(8)2/h4-6H,3H2,1-2H3
• Standard InChI Key: TZORNSWZUZDUCU-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=C(N=CC=C1)C
• Canonical SMILES: CCOC(=O)C1=C(N=CC=C1)C

Introduction

Chemical Identity and Structural Characteristics

Ethyl 2-methylnicotinate (CAS No. 1721-26-2) is an organic compound with the molecular formula C₉H₁₁NO₂ and a molecular weight of 165.19 g/mol. The compound belongs to the class of pyridine derivatives, specifically nicotinic acid esters, characterized by a pyridine ring with a methyl group at position 2 and an ethyl carboxylate group at position 3. This arrangement gives the molecule its unique chemical properties and reactivity profile.

The compound is also known by several synonyms including:

• 2-Methylnicotinic Acid Ethyl Ester

• Ethyl 2-Methylpyridine-3-carboxylate

• 2-Methylpyridine-3-carboxylic Acid Ethyl Ester

The structural configuration of Ethyl 2-methylnicotinate demonstrates the classical features of substituted pyridines, where the nitrogen atom in the heterocyclic ring contributes to its basic character. The presence of both a methyl group and an ester functionality creates an interesting electronic distribution across the molecule, influencing its chemical behavior and potential applications.

Physicochemical Properties

Property	Value
Melting point	146-147 °C
Boiling point	126-127 °C (at 24 mm Hg)
Boiling point (alternate measurement)	125 °C (at 20 mmHg)
Flash point	217 °F (approximately 103 °C)

These thermal properties inform appropriate handling protocols and storage conditions, particularly in industrial settings where thermal stability is a critical consideration.

Spectroscopic Characteristics

Spectroscopic data provides valuable insights into the molecular structure and electronic properties of Ethyl 2-methylnicotinate. These characteristics are essential for identification, purity assessment, and structural confirmation in both research and quality control applications.

UV-Visible Spectroscopy

The maximum absorption wavelength (λmax) for Ethyl 2-methylnicotinate has been determined to be 268 nm when measured in ethanol as the solvent. This spectroscopic feature is characteristic of the conjugated system present in the pyridine ring structure and can serve as a useful parameter for analytical identification and quantification.

Precautionary Measures

The following precautionary statements are recommended when handling Ethyl 2-methylnicotinate:

• P264: Wash skin thoroughly after handling.

• P280: Wear protective gloves/eye protection/face protection.

• P302 + P352: IF ON SKIN: Wash with plenty of water.

• P337 + P313: If eye irritation persists: Get medical advice/attention.

• P362 + P364: Take off contaminated clothing and wash it before reuse.

• P332 + P313: If skin irritation occurs: Get medical advice/attention.

Parameter	Specification
Appearance	Colorless to light yellow clear liquid
Purity (GC)	Minimum 98.0%
Purity (Nonaqueous Titration)	Minimum 98.0%
NMR	Confirms to structure

These specifications ensure consistency and reliability in research applications, where high purity is often essential for experimental validity.

Regulatory Information

For regulatory and shipping purposes, Ethyl 2-methylnicotinate carries specific identifiers:

Identifier	Value
EC Number	217-013-4
HS Number (for transport)	2933399990

These identifiers facilitate compliance with chemical regulations and international shipping requirements.